5-(6-Quinoxalinylmethylidene)thiazolidine-2,4-dione

• Molecular Formula: C12H7N3O2S
• Molecular Weight: 257.27 g/mol
• IUPAC Name: 5-(quinoxalin-6-ylmethylidene)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C12H7N3O2S/c16-11-10(18-12(17)15-11)6-7-1-2-8-9(5-7)14-4-3-13-8/h1-6H,(H,15,16,17)
• InChI Key: SQWZFLMPDUSYGV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC=CN=C2C=C1C=C3C(=O)NC(=O)S3
• Pictograms: Irritant
• synonyms: 5-quinoxalin-6-ylmethylenethiazolidine-2,4-dione; AS 605240; AS-605240; AS605240

Description

5-(6-Quinoxalinylmethylidene)thiazolidine-2,4-dione, also known as 5-(6-Quinoxalinylmethylidene)thiazolidine-2,4-dione, is a useful research compound. Its molecular formula is C12H7N3O2S and its molecular weight is 257.27 g/mol. The purity is usually 95%.
The exact mass of the compound 5-(6-Quinoxalinylmethylidene)thiazolidine-2,4-dione is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Following the general method as outlined in Example 1, starting from quinoxaline-6-carbaldehyde (intermediate 55) and thiazolidinedione, the title compound was obtained.